Cas no 903130-16-5 ((9H-Fluoren-9-yl)methyl 2,4-dichloro-7,8-dihydropyrido-4,3-dpyrimidine-6(5H)-carboxylate)

• Product Name: (9H-Fluoren-9-yl)methyl 2,4-dichloro-7,8-dihydropyrido-4,3-dpyrimidine-6(5H)-carboxylate
• CAS No: 903130-16-5
• MF: C₂₂H₁₇Cl₂N₃O₂
• MW: 426.295283079147
• MDL: MFCD08448173
• CID: 820297
• PubChem ID: 17998725
• Update Time: 2025-08-03

(9H-Fluoren-9-yl)methyl 2,4-dichloro-7,8-dihydropyrido-4,3-dpyrimidine-6(5H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• (9H-Fluoren-9-yl)methyl 2,4-dichloro-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate
• (9H-Fluoren-9-yl)methyl 2,4-dichloro-7,8-dihydropyrido-[4,3-d]pyrimidine-6(5H)-carboxylate
• 9H-fluoren-9-ylmethyl 2,4-dichloro-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylate
• s11114
• A843501
• AKOS015850436
• FT-0724457
• DTXSID00592056
• 903130-16-5
• (9H-Fluoren-9-yl)methyl 2,4-dichloro-7,8-dihydropyrido-4,3-dpyrimidine-6(5H)-carboxylate

• MDL： MFCD08448173
• Inchi： 1S/C22H17Cl2N3O2/c23-20-17-11-27(10-9-19(17)25-21(24)26-20)22(28)29-12-18-15-7-3-1-5-13(15)14-6-2-4-8-16(14)18/h1-8,18H,9-12H2
• InChI Key： AYCKHGGFLCWKMC-UHFFFAOYSA-N
• SMILES： ClC1=C2C(CCN(C(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)C2)=NC(=N1)Cl

Computed Properties

• Exact Mass: 425.07000
• Monoisotopic Mass: 425.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.3A^2
• XLogP3: 5

Experimental Properties

• Density: 1.422
• Boiling Point: 617.8°C at 760 mmHg
• Flash Point: 327.4°C
• Refractive Index: 1.66
• PSA: 55.32000
• LogP: 5.02850

Additional information on (9H-Fluoren-9-yl)methyl 2,4-dichloro-7,8-dihydropyrido-4,3-dpyrimidine-6(5H)-carboxylate

(9H-Fluoren-9-yl)methyl 2,4-dichloro-7,8-dihydropyrido-4,3-dpyrimidine-6(5H)-carboxylate: A Comprehensive Overview

The compound with CAS No. 903130-16-5, known as (9H-Fluoren-9-yl)methyl 2,4-dichloro-7,8-dihydropyrido-4,3-dpyrimidine-6(5H)-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex structure and potential applications in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials and its unique reactivity under specific conditions.

Structure and Properties: The molecular structure of (9H-Fluoren-9-yl)methyl 2,4-dichloro-7,8-dihydropyrido-4,3-dpyrimidine-6(5H)-carboxylate is characterized by a fluorenylmethyl group attached to a dichloropyridopyrimidine system. This combination imparts the compound with unique electronic properties and structural stability. The fluorenylmethyl group acts as a versatile functional group, enabling the compound to participate in various chemical reactions. Recent research has focused on its electronic properties, revealing potential applications in optoelectronic devices due to its conjugated π-system.

Synthesis and Characterization: The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Advanced characterization techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm its structure. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly synthesis methods for this compound.

Applications in Materials Science: The compound has shown promise in the field of materials science, particularly in the development of advanced polymers and hybrid materials. Its ability to form stable complexes with metal ions makes it a valuable component in coordination chemistry. Recent studies have explored its use in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

Biological Activity: While primarily studied for its chemical properties, (9H-Fluoren-9-yl)methyl 2,4-dichloro-7,8-dihydropyrido-4,3-dpyrimidine-6(5H)-carboxylate has also been investigated for potential biological applications. Initial studies suggest that it may exhibit moderate cytotoxicity against certain cancer cell lines, making it a candidate for further exploration in drug discovery.

Recent Research Developments: In recent years, there has been a surge in research focusing on the electronic properties and reactivity of this compound. Scientists have utilized computational chemistry tools to predict its behavior under various conditions, providing valuable insights into its potential applications. Collaborative efforts between academic institutions and industry have also led to breakthroughs in understanding its role in catalytic processes.

Safety and Handling: As with any chemical compound, proper handling procedures must be followed when working with (9H-fluorenemethoxycarbonyl) derivatives like this one. It is important to adhere to standard laboratory safety protocols to minimize risks associated with exposure or improper storage.

In conclusion, (9H-fluorenemethoxycarbonyl) compounds, including CAS No. 903130–16–5, continue to be a focal point for researchers due to their unique properties and diverse applications. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing both fundamental and applied sciences.